Cas no 63684-99-1 (5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro-)

5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro- structure
63684-99-1 structure
Product Name:5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro-
CAS No:63684-99-1
MF:C7H4Cl2N4S
MW:247.10445690155
CID:512562
PubChem ID:3034971
Update Time:2025-04-19

5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro-
    • 1-(3,4-dichlorophenyl)-2H-tetrazole-5-thione
    • 1-(3,4-DICHLOROPHENYL)-5-MERCAPTOTETRAZOLE
    • EINECS 264-414-5
    • Inchi: 1S/C7H4Cl2N4S/c8-5-2-1-4(3-6(5)9)13-7(14)10-11-12-13/h1-3H,(H,10,12,14)
    • InChI Key: CAFFRONNGPFZKV-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)N1C(N=NN1)=S)Cl

Computed Properties

  • Exact Mass: 245.95300
  • Monoisotopic Mass: 245.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 4.1
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Color/Form: White or light brown powder
  • Density: 1.75
  • Melting Point: 148-150°C
  • Boiling Point: 339.6 °C at 760 mmHg
  • Flash Point: 159.2 °C
  • Refractive Index: 1.787
  • PSA: 82.40000
  • LogP: 2.25780
  • Solubility: Insoluble in water, soluble in alcohol, acetone

5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro- Security Information

  • Hazardous Material Identification: F

5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY352828-1g
1-(3,4-Dichlorophenyl)-1H-tetrazole-5-thiol
63684-99-1 ≥95%
1g
¥10800.00 2025-04-13
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